Cas no 1251621-45-0 (N-ethyl-1-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)pyridazin-3-yl-1H-imidazole-4-carboxamide)

• Product Name: N-ethyl-1-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)pyridazin-3-yl-1H-imidazole-4-carboxamide
• CAS No: 1251621-45-0
• MF: C₁₉H₂₀N₆O₂S
• MW: 396.466101646423
• CID: 5820245
• PubChem ID: 49663755
• Update Time: 2025-07-09

N-ethyl-1-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)pyridazin-3-yl-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)pyridazin-3-yl-1H-imidazole-4-carboxamide
• F3406-6111
• AKOS024484659
• N-ethyl-1-[6-[2-(4-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]imidazole-4-carboxamide
• N-ethyl-1-[6-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-1H-imidazole-4-carboxamide
• 1251621-45-0
• N-ethyl-1-(6-((2-oxo-2-(p-tolylamino)ethyl)thio)pyridazin-3-yl)-1H-imidazole-4-carboxamide
• VU0623764-1

• Inchi： 1S/C19H20N6O2S/c1-3-20-19(27)15-10-25(12-21-15)16-8-9-18(24-23-16)28-11-17(26)22-14-6-4-13(2)5-7-14/h4-10,12H,3,11H2,1-2H3,(H,20,27)(H,22,26)
• InChI Key： VODGJYURIXCYKO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)N1C=NC(C(NCC)=O)=C1)CC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 396.13684508g/mol
• Monoisotopic Mass: 396.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 127Ų

Additional information on N-ethyl-1-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)pyridazin-3-yl-1H-imidazole-4-carboxamide

Research Brief on N-ethyl-1-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)pyridazin-3-yl-1H-imidazole-4-carboxamide (CAS: 1251621-45-0)

Recent studies on the compound N-ethyl-1-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)pyridazin-3-yl-1H-imidazole-4-carboxamide (CAS: 1251621-45-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazine-imidazole scaffold, has shown promising activity in modulating specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with target proteins. In vitro and in vivo studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory and proliferative diseases. Notably, its sulfanyl and carbamoylmethyl functional groups contribute to its high binding affinity and selectivity, which are critical for minimizing off-target effects.

One of the most significant findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which reported that N-ethyl-1-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)pyridazin-3-yl-1H-imidazole-4-carboxamide exhibits potent inhibitory effects on a specific kinase implicated in cancer progression. The study utilized X-ray crystallography to reveal the compound's binding mode, providing a structural basis for further optimization.

In addition to its anticancer potential, recent preclinical trials have explored its application in treating autoimmune disorders. The compound's ability to modulate immune responses without significant cytotoxicity has been a key advantage, as highlighted in a 2024 Nature Communications article. These findings underscore its versatility and potential as a multi-target therapeutic agent.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research is focused on structural modifications to enhance these attributes while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved clinical profiles.

In conclusion, N-ethyl-1-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)pyridazin-3-yl-1H-imidazole-4-carboxamide represents a promising candidate for further drug development. Its unique chemical structure and broad biological activity make it a valuable tool for understanding disease mechanisms and designing next-generation therapeutics. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.